Cas no 1062-96-0 (Cholesteryl hexanoate)

Cholesteryl hexanoate Properties

Names and Identifiers

• Cholesteryl hexanoate
• Cholest-5-en-3beta-ol hexanoate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hexanoate
• Cholesterol Hexanoate
• CHOLESTERYL CAPROATE
• Hexanoic Acid Cholesterol Ester
• hexanoate
• Hexanoic acid anion
• CHOLESTEROL CAPROATE
• 3β-Cholesterylcaproate
• CHOLESTERYL N-HEXANOATE
• CHOLESTEROL N-HEXANOATE
• CHOLESTERYL CAPROATE 97%
• 5-Cholesten-3beta-ol-3-hexanoate
• [(3S,8S,9S,10R,13S,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,
• CHOLESTERYL HEXANOATE
• 5-Cholesten-3beta-ol 3-hexanoate
• Cholest-5-en-3beta-yl hexanoate
• MFCD00037707
• NS00043173
• EINECS 213-899-1
• D95352
• 5-Cholesten-3beta-ol caproate
• SCHEMBL162695
• CS-0185572
• 1062-96-0
• HY-W127331
• 3beta-Hydroxy-5-cholestene 3-hexanoate
• AS-58820
• Cholest-5-en-3-ol (3beta)-, hexanoate
• AKOS025310953
• FPBODWXATDKICU-FLFWOSPYSA-N
• cholesterol caproate
• Cholesteryl caproate
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL HEXANOATE
• cholesterol n-hexanoate
• CHOLESTEROL HEXANOATE
• +Expand

• MDL： MFCD00037707
• InChIKey： FPBODWXATDKICU-BYDJBIFUSA-N
• Inchi： 1S/C33H56O2/c1-7-8-9-13-31(34)35-26-18-20-32(5)25(22-26)14-15-27-29-17-16-28(24(4)12-10-11-23(2)3)33(29,6)21-19-30(27)32/h14,23-24,26-30H,7-13,15-22H2,1-6H3/t24-,26+,27+,28-,29+,30+,32+,33+/m1/s1
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 484.42800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 484.428
• Heavy Atom Count: 35
• Complexity: 752
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 9.51990
• PSA: 26.30000
• Boiling Point: 541.8±29.0 °C at 760 mmHg
• Melting Point: 94.0 to 98.0 deg-C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 279.2±11.8 °C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.0±0.1 g/cm3